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Compound of Interest

Compound Name: Neodymium boride

Cat. No.: B577285 Get Quote

An In-depth Technical Guide to the Crystal Structure of Neodymium Borides

Introduction
Neodymium borides are a class of inorganic compounds that have garnered significant

scientific and technological interest due to their diverse and important properties. These

materials exhibit a range of characteristics, from the exceptional hard magnetic properties of

neodymium-iron-boride (Nd₂Fe₁₄B), a cornerstone of modern permanent magnets, to the

complex magnetic ordering found in neodymium tetraboride (NdB₄) and the metallic nature of

neodymium hexaboride (NdB₆).[1][2][3] Understanding the crystal structure of these

compounds is fundamental to comprehending their physical properties and unlocking their

potential for various applications. This guide provides a detailed analysis of the crystal

structures of key neodymium boride compounds, outlines the experimental protocols used for

their characterization, and presents this information in a clear, structured format for

researchers, scientists, and professionals in materials science and drug development.

Crystal Structures of Prominent Neodymium
Borides
The crystallographic properties of neodymium borides vary significantly with their

stoichiometry. Below are detailed structural data for the most well-studied neodymium boride
compounds.

Neodymium Iron Boride (Nd₂Fe₁₄B)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b577285?utm_src=pdf-interest
https://www.benchchem.com/product/b577285?utm_src=pdf-body
https://www.benchchem.com/product/b577285?utm_src=pdf-body
https://www.mdpi.com/1996-1944/16/7/2627
https://www.researchgate.net/publication/388592255_Structural_diversity_and_electronic_properties_of_neodymium_borides_under_high_pressure
https://www.okonrecycling.com/magnet-recycling-and-applications/magnet-technology/neodymium-iron-boron-ndfeb-magnets/
https://www.benchchem.com/product/b577285?utm_src=pdf-body
https://www.benchchem.com/product/b577285?utm_src=pdf-body
https://www.benchchem.com/product/b577285?utm_src=pdf-body
https://www.benchchem.com/product/b577285?utm_src=pdf-body
https://www.benchchem.com/product/b577285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A technologically crucial material, Nd₂Fe₁₄B is the primary phase in high-strength neodymium

magnets.[3][4] Its complex tetragonal structure is responsible for its exceptional magnetic

anisotropy.[3] Nd₂Fe₁₄B crystallizes in the tetragonal P4₂/mnm space group.[5][6] The structure

contains two inequivalent neodymium sites, six inequivalent iron sites, and one boron site,

leading to a complex arrangement that underpins its remarkable magnetic properties.[7][8]

Table 1: Crystal Structure Data for Nd₂Fe₁₄B

Parameter Value

Crystal System Tetragonal

Space Group P4₂/mnm (No. 136)

Lattice Parameters a = 8.776 Å, c = 12.119 Å

Neodymium Tetraboride (NdB₄)
Neodymium tetraboride is known for its interesting magnetic properties, which arise from the

arrangement of neodymium ions on a Shastry-Sutherland lattice, a model for frustrated

magnetic systems.[1][9] This compound exhibits a tetragonal crystal structure and belongs to

the P4/mbm space group.[1] The boron atoms form a network of B₆ octahedra and chains,

which contributes to the material's high hardness and melting point.[1]

Table 2: Crystal Structure Data for NdB₄

Parameter Value

Crystal System Tetragonal

Space Group P4/mbm (No. 127)

Neodymium Hexaboride (NdB₆)
NdB₆ has a cubic crystal structure, similar to other rare-earth hexaborides.[10][11] In this

structure, a three-dimensional network of B₆ octahedra provides rigidity, with the neodymium

atoms located in the interstitial spaces.[10][11] This compound is metallic and has been studied

for its electronic and magnetic properties.[2]
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Table 3: Crystal Structure Data for NdB₆

Parameter Value

Crystal System Cubic

Space Group Pm-3m (No. 221)

Experimental Protocols for Crystal Structure
Analysis
The determination and refinement of the crystal structures of neodymium borides rely on

several key experimental techniques. The general workflow for these analyses is depicted

below, followed by detailed descriptions of the primary methods.
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Material Synthesis

Diffraction Analysis

Data Analysis and Refinement

Output

Synthesis of Neodymium Boride
(e.g., Arc Melting, Sintering)

Powder X-Ray Diffraction (XRD)
- Phase Identification
- Lattice Parameters

Initial Characterization

Neutron Diffraction
- Atomic Positions

- Magnetic Structure

For Magnetic Materials

Single-Crystal XRD
- Precise Structure Determination

For Detailed Analysis

Rietveld Refinement
- Structural Model Validation

Crystal Structure Data
(Space Group, Atomic Positions)

Density Functional Theory (DFT)
- Theoretical Structure Prediction

- Property Calculation

Comparison

Physical Properties
(Magnetic, Electronic, Mechanical)
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Neodymium Boride Phases by Boron Content
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577285#neodymium-boride-crystal-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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